4-(Phenylthio)benzoic acid
Cat. No. B177347
Key on ui cas rn:
6310-24-3
M. Wt: 230.28 g/mol
InChI Key: WRZVDYSYXLKRNN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09206128B2
Procedure details
A mixture of methyl 4-(phenylthio)benzoate (5 g, 20.4 mmol), lithium hydroxide monohydrate (1.1 g, 26 mmol), tetrahydrofuran (5 mL), methanol (1 mL) and water (1 mL) was stirred at 20° C. for 4 hours. The mixture was neutralized to pH=1 with concentrated hydrochloric acid and then extracted with ethyl acetate (15 mL×3). The combined organic phase was dried by sodium sulfate, and then filtered. The filtrate was concentrated in vacuo to give 4-(phenylthio)benzoic acid as a white solid (4.5 g, 96%). LRMS (M+H+) m/z: calcd 230.04. found 230.
Name
lithium hydroxide monohydrate
Quantity
1.1 g
Type
reactant
Reaction Step One
Yield
96%
Identifiers
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REACTION_CXSMILES
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[C:1]1([S:7][C:8]2[CH:17]=[CH:16][C:11]([C:12]([O:14]C)=[O:13])=[CH:10][CH:9]=2)[CH:6]=[CH:5][CH:4]=[CH:3][CH:2]=1.O.[OH-].[Li+].O1CCCC1.Cl>O.CO>[C:1]1([S:7][C:8]2[CH:17]=[CH:16][C:11]([C:12]([OH:14])=[O:13])=[CH:10][CH:9]=2)[CH:2]=[CH:3][CH:4]=[CH:5][CH:6]=1 |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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5 g
|
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Type
|
reactant
|
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Smiles
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C1(=CC=CC=C1)SC1=CC=C(C(=O)OC)C=C1
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Name
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lithium hydroxide monohydrate
|
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Quantity
|
1.1 g
|
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Type
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reactant
|
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Smiles
|
O.[OH-].[Li+]
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Name
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|
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Quantity
|
5 mL
|
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Type
|
reactant
|
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Smiles
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O1CCCC1
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Name
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|
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Quantity
|
1 mL
|
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Type
|
solvent
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Smiles
|
O
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Name
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|
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Quantity
|
1 mL
|
|
Type
|
solvent
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Smiles
|
CO
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Step Two
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Name
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|
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Quantity
|
0 (± 1) mol
|
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Type
|
reactant
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Smiles
|
Cl
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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20 °C
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Stirring
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Type
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CUSTOM
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Details
|
was stirred at 20° C. for 4 hours
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Rate
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UNSPECIFIED
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RPM
|
0
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Other
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Conditions are dynamic
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1
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Details
|
See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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|
Details
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extracted with ethyl acetate (15 mL×3)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
|
The combined organic phase was dried by sodium sulfate
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FILTRATION
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Type
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FILTRATION
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|
Details
|
filtered
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CONCENTRATION
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Type
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CONCENTRATION
|
|
Details
|
The filtrate was concentrated in vacuo
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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|
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Type
|
product
|
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Smiles
|
C1(=CC=CC=C1)SC1=CC=C(C(=O)O)C=C1
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.5 g | |
| YIELD: PERCENTYIELD | 96% | |
| YIELD: CALCULATEDPERCENTYIELD | 95.8% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
